L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid ethyl ester hydrochloride

• IUPAC Name: ethyl (3S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C14H16N2O2.ClH/c1-2-18-14(17)12-7-10-9-5-3-4-6-11(9)16-13(10)8-15-12;/h3-6,12,15-16H,2,7-8H2,1H3;1H/t12-;/m0./s1
• InChI Key: RAARNKBGEZGYMA-YDALLXLXSA-N
• Canonical SMILES: CCOC(=O)C1CC2=C(CN1)NC3=CC=CC=C23.Cl
• Isomeric SMILES: CCOC(=O)[C@@H]1CC2=C(CN1)NC3=CC=CC=C23.Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol
• CAS No.: 129848-93-7

Description

“L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid ethyl ester hydrochloride” is a chemical compound with the CAS Number: 129848-93-7. It has a molecular weight of 280.75. The IUPAC name for this compound is ethyl (3S)-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H16N2O2.ClH/c1-2-18-14(17)12-7-10-9-5-3-4-6-11(9)16-13(10)8-15-12;/h3-6,12,15-16H,2,7-8H2,1H3;1H/t12-;/m0./s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

This compound is stored at 0-8°C. The shipping temperature is room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Enzymatic Resolution and Stereochemistry : Studies on compounds structurally related to L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid ethyl ester hydrochloride have explored enzymatic resolution processes to achieve stereoselective synthesis. For example, animal liver acetone powders have been used for the stereoselective hydrolysis of ethyl and methyl esters of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, yielding specific enantiomers under mild conditions (Sánchez et al., 2001).

• Chemoenzymatic Routes to Amino Acid Enantiomers : The kinetic resolution of cyclic quaternary ethyl 1-amino-2,3-dihydro-1H-indene-1-carboxylates using Candida Antarctica lipase B illustrates the potential for enzymatic methods to produce amino acid enantiomers, demonstrating a practical application in synthetic chemistry (Li, Rantapaju, & Kanerva, 2011).

Biological Applications

• Antibacterial Properties : Research on 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid esters has revealed antibacterial activity, specifically against E. coli and other gram-negative bacteria, suggesting potential medicinal applications for related compounds (Santilli, Scotese, & Yurchenco, 1975).

Pharmacological Insights

• Receptor-mediated Effects : Although your request excludes drug usage and side effects, it's worth noting that related research has explored the interactions of structurally similar compounds with biological receptors, such as benzodiazepine receptors, indicating a potential for investigating the pharmacodynamics of related chemical entities (Ninan, Insel, Cohen, Cook, Skolnick, & Paul, 1982).

Mechanism of Action

While the exact mechanism of action for this specific compound isn’t available, a similar compound, TNCA (a tryptophan derivative), is known to bind the parathyroid Ca2±sensing receptor (CaSR) extracellular domain (ECD) hinge region between two globular subdomains and acts as a high-affinity CaSR ligand (CaSRL) with co-agonist activity.

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer. Always handle chemicals with appropriate safety measures.